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Compound of Interest

Compound Name: 3,5-Diiodothyroacetic acid

Cat. No.: B028850

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3,5-Diiodothyroacetic acid (DIANA), also known as Diac, is a metabolite of
thyroid hormone.[1] It is recognized for its thyromimetic activity, including the ability to lower
blood cholesterol levels and inhibit lipid peroxidation.[2][3][4] DIANA acts as an analog of
thyroid hormones and is utilized in research related to metabolic diseases, endocrinology, and
oxidative stress.[2][5] Its mechanism of action involves both thyroid hormone receptor (THR)-
dependent and independent signaling pathways, with mitochondria being a significant cellular
target.[1][6][7] Proper solubilization is critical for its application in in vitro and in vivo
experimental models. This document provides a detailed protocol for dissolving and preparing
DIANA solutions for research purposes.

Quantitative Data Summary

The solubility of 3,5-Diiodothyroacetic Acid (M.W. 496.0 g/mol ) in various common
laboratory solvents is summarized below.[2][8] This data is essential for preparing stock
solutions at appropriate concentrations.

Solvent Solubility (mg/mL) Molar Concentration (mM)
Dimethylformamide (DMF) 30 mg/mL ~60.5 mM
Dimethyl sulfoxide (DMSO) 30 mg/mL ~60.5 mM
DMSO:PBS (pH 7.2) (1:2) 0.33 mg/mL ~0.67 mM
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Table 1: Solubility of 3,5-Diiodothyroacetic Acid in different solvents. Data sourced from
supplier technical information.[2]

Experimental Protocols

1. Materials and Equipment:

» 3,5-Diiodothyroacetic acid (crystalline solid)[2]
o Dimethyl sulfoxide (DMSO), anhydrous

o Dimethylformamide (DMF), anhydrous

e Phosphate-buffered saline (PBS), pH 7.2
 Sterile microcentrifuge tubes or vials

e \ortex mixer

» Pipettes and sterile filter tips

o Analytical balance

2. Protocol for Preparing a Concentrated Stock Solution (e.g., 30 mg/mL in DMSO):

This protocol describes the preparation of a high-concentration stock solution that can be
stored for long periods and diluted to final working concentrations for experiments.

o Equilibration: Allow the vial of DIANA to warm to room temperature before opening to prevent
condensation.

» Weighing: Accurately weigh the desired amount of DIANA powder in a sterile microcentrifuge
tube or vial. For example, to prepare 1 mL of a 30 mg/mL solution, weigh 30 mg of DIANA.

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to the DIANA powder. For
the example above, add 1 mL of DMSO.
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o Dissolution: Vortex the solution vigorously until the crystalline solid is completely dissolved.
Gentle warming (to 37°C) can be applied if necessary to aid dissolution, but avoid
overheating.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the aliquots at -20°C. The compound is stable for at least four years when
stored under these conditions.[2]

3. Protocol for Preparing an Aqueous Working Solution:

For most cell-based assays, the organic solvent stock solution must be diluted into an aqueous
buffer or cell culture medium. It is crucial to ensure the final concentration of the organic solvent
(e.g., DMSO) is low enough (typically <0.5%) to not affect the experimental system.

e Thawing: Thaw a single aliquot of the DIANA stock solution at room temperature.

o Serial Dilution: Perform a serial dilution of the stock solution into the desired aqueous buffer
(e.g., PBS or cell culture medium).

e Dilution Example: To prepare a 100 uM working solution from a 30 mg/mL (~60.5 mM)
DMSO stock:

o First, perform an intermediate dilution by adding 10 pL of the 60.5 mM stock to 595 pL of
culture medium to get a 1 mM solution.

o Next, add 10 pL of the 1 mM intermediate solution to 990 uL of culture medium to achieve
the final 10 uM concentration.

e Mixing: Mix thoroughly by gentle pipetting or vortexing after each dilution step.

e Usage: Use the freshly prepared aqueous working solution immediately for experiments. It is
not recommended to store aqueous solutions for more than one day.[9]

Visualizations
Experimental Workflow
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Stock Solution Preparation
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Caption: Workflow for DIANA solution preparation.
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Signaling Pathway

Caption: Simplified signaling pathways of DIANA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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